bombyxin IV
Description
Properties
CAS No. |
116134-00-0 |
|---|---|
Molecular Formula |
C14H5F4NO2 |
Synonyms |
bombyxin IV |
Origin of Product |
United States |
Structural Biology and Structure Activity Relationships of Bombyxin Iv
Primary Structure and Sequence Homology of Bombyxin IV
Bombyxin IV is a heterodimeric peptide, meaning it is composed of two distinct peptide chains, an A-chain and a B-chain, linked by disulfide bonds tandfonline.comtandfonline.com. The complete primary structure of bombyxin IV, along with bombyxin II, has been fully determined ajbasweb.combioone.org. The A-chain of bombyxin IV consists of 20 amino acids, and the B-chain is composed of 28 amino acids tandfonline.com. The N-terminus of the B-chain is characterized by a pyroglutamic acid residue, and the C-terminus is glutamic acid with a free carboxyl group tandfonline.com.
A striking feature of bombyxin IV is its significant sequence homology with other bombyxin molecular species and, notably, with human insulin (B600854) ajbasweb.com. Bombyxin IV exhibits a considerable sequence identity of 62.5% with bombyxin II tandfonline.comresearchgate.net. Furthermore, the amino acid sequences of both the A and B chains of bombyxin show approximately 50% and 30% identity, respectively, to the corresponding A and B chains of human insulin ajbasweb.combioone.org. This homology extends to the crucial disulfide bond arrangement, with bombyxin forming two inter-chain and one intra-chain disulfide bonds in the exact same positions as human insulin ajbasweb.combioone.org.
The bombyxin genes, including those encoding bombyxin IV, are expressed predominantly in the brain of Bombyx mori and at lower levels in other tissues ajbasweb.com. A total of 32 genes encoding bombyxin have been identified in the Bombyx genome, classified into seven families (A to G) based on sequence similarity ajbasweb.combioone.org.
Three-Dimensional Structural Analysis (e.g., Molecular Modeling, Nuclear Magnetic Resonance)
The three-dimensional (3D) structure of bombyxin IV, like other bombyxins (B1165932), is highly relevant to its biological activity. Molecular modeling studies have shown that bombyxins generally resemble insulin in adopting a core globular structure ajbasweb.combioone.org. This insulin-like tertiary structure model for bombyxin has been consistently supported by various analytical techniques tandfonline.comresearchgate.net.
Chemical Synthesis and Functional Integrity of Synthetic Bombyxin IV
The chemical synthesis of bombyxin IV has been successfully achieved, providing a valuable tool for detailed structural and functional studies ajbasweb.comnih.gov. Both the A-chain and B-chain of bombyxin IV, containing four and two cysteine residues respectively, were synthesized separately using solid-phase chemistry nih.govnih.govnih.govresearchgate.netmdpi.com.
A crucial aspect of synthesizing multi-chain peptides with disulfide bonds is the controlled formation of these linkages. For bombyxin IV, the three disulfide bonds (A6-A11, A7-B10, and A20-B22) were bridged step-by-step in a selective and controlled manner, yielding a high degree of purity nih.govnih.govresearchgate.net. This controlled bridging was vital to ensure the correct native folding of the peptide nih.gov.
The functional integrity of synthetic bombyxin IV has been rigorously tested. Synthetic bombyxin IV has been demonstrated to possess chromatographic and biological properties identical to those of natural bombyxin IV ajbasweb.comnih.govnih.govnih.govnih.gov. For instance, synthetic bombyxin IV has the same specific prothoracicotropic activity as natural bombyxins in Samia cynthia ricini ajbasweb.combioone.orgnih.gov. Its specific activity is reported to be 0.1 ng/Samia unit nih.govresearchgate.net. Techniques like reversed-phase high-performance liquid chromatography (HPLC), mass spectrometry, and circular dichroism (CD) spectroscopy have confirmed the identity and tertiary structure similarity between synthetic and natural bombyxin IV nih.govnih.gov.
Key Structural Determinants for Biological Activity
As a member of the insulin superfamily, bombyxin IV's activity is highly dependent on its ability to maintain an insulin-like fold. The conservation of the three disulfide bonds in the same positions as human insulin (A6-A11, A7-B10, and A20-B22) is critical for forming this stable, active conformation ajbasweb.combioone.orgnih.gov. Studies have shown that variations in the disulfide bond arrangement can distinguish active bombyxin IV from inactive isomers, underscoring the importance of these linkages for biological activity nih.gov.
Data Tables
Below is a table summarizing key structural and homology data for Bombyxin IV.
Table 1: Structural Characteristics and Homology of Bombyxin IV
| Feature | Description | Reference(s) |
| Peptide Type | Heterodimer (A-chain and B-chain) | tandfonline.comtandfonline.com |
| A-chain Length | 20 amino acids | tandfonline.com |
| B-chain Length | 28 amino acids | tandfonline.com |
| B-chain N-terminus | Pyroglutamic acid | tandfonline.com |
| B-chain C-terminus | Glutamic acid (free carboxyl group) | tandfonline.com |
| Disulfide Bonds | 3 (A6-A11, A7-B10, A20-B22) - same positions as human insulin | ajbasweb.combioone.orgnih.gov |
| Homology with Bombyxin II | 62.5% sequence identity | tandfonline.comresearchgate.net |
| Homology with Human Insulin (A-chain) | ~50% sequence identity | ajbasweb.combioone.org |
| Homology with Human Insulin (B-chain) | ~30% sequence identity | ajbasweb.combioone.org |
| Synthesized Activity | Identical to natural bombyxin IV; 0.1 ng/Samia unit | nih.govnih.govresearchgate.net |
Physiological Roles and Functional Mechanisms of Bombyxin Iv in Insect Systems
Role in Development and Metamorphosis
Bombyxin IV, along with other bombyxin molecular forms, contributes to the intricate hormonal control governing insect development and metamorphosis.
Bombyxin IV exhibits potent prothoracicotropic activity when tested in heterologous insect species. Specifically, injection of bombyxin IV (0.1 ng) purified from Bombyx mori into brain-removed dormant pupae of the Eri-silkworm, Samia cynthia ricini, has been shown to evoke adult development nih.govwikipedia.orgottokemi.comwikidata.orgdsmz.denih.gov. This activity stems from its ability to stimulate the prothoracic glands of Samia cynthia ricini to synthesize and release ecdysone (B1671078), a critical steroid hormone for molting and metamorphosis nih.govwikipedia.orgdsmz.de. It is important to note that while effective in Samia, bombyxin from Bombyx mori does not elicit prothoracicotropic activity in Bombyx mori itself at physiological doses nih.govwikipedia.orgottokemi.comdsmz.denih.govfishersci.fiscilit.comnih.govgithub.io. This highlights a species-specific functional divergence in its prothoracicotropic role.
Prothoracicotropic Activity in Heterologous Species (Samia cynthia ricini)
Regulation of Insect Metabolism
Bombyxin IV, as part of the bombyxin family, is deeply involved in regulating key metabolic processes in insects, particularly carbohydrate metabolism.
A well-established function of bombyxin in Bombyx mori larvae is its hypotrehalosemic activity, meaning it lowers the concentration of trehalose (B1683222), the major hemolymph sugar in most insects nih.govwikipedia.orgdsmz.denih.govuni.lulipidmaps.orgfishersci.atguidetopharmacology.orgottokemi.comnih.govnih.govnih.govguidetopharmacology.org. This effect is dose-dependent when injected into neck-ligated larvae nih.govguidetopharmacology.orgottokemi.comnih.gov. Bombyxin achieves this by elevating the activity of trehalase in the midgut and muscle, which facilitates the hydrolysis of hemolymph trehalose into glucose and its subsequent uptake into tissues nih.govdsmz.denih.govuni.lulipidmaps.orgfishersci.atguidetopharmacology.orgottokemi.comnih.govguidetopharmacology.org. Notably, this hypotrehalosemic effect appears to be larval stage-specific, as bombyxin injection does not influence hemolymph trehalose levels or trehalase activity in adult Bombyx mori dsmz.deuni.lulipidmaps.orgguidetopharmacology.orglipidmaps.org.
Unlike mammalian insulin (B600854), which typically promotes glycogen (B147801) synthesis, bombyxin's influence on glycogen metabolism in Bombyx mori larvae differs significantly. Injection of bombyxin-II has been shown to reduce the glycogen content in the fat body, a primary glycogen storage tissue dsmz.denih.govuni.lulipidmaps.orgguidetopharmacology.orgottokemi.comnih.govnih.govuni.lu. Concurrently, bombyxin increases the percentage of active glycogen phosphorylase in the fat body, providing a biochemical basis for this glycogen-reducing effect through enhanced glycogenolysis (glycogen breakdown) dsmz.denih.govuni.luguidetopharmacology.orgottokemi.com. This suggests that bombyxin promotes the mobilization and utilization of stored carbohydrates rather than their accumulation, supporting energy demands.
Table 1: Key Metabolic Effects of Bombyxin in Bombyx mori Larvae
| Metabolic Parameter | Effect of Bombyxin Injection | Mechanism/Observation | Relevant Tissues/Fluids |
| Hemolymph Trehalose Concentration | Decreased (hypotrehalosemic) | Promotes hydrolysis via increased trehalase activity | Hemolymph, Midgut, Muscle |
| Glycogen Content | Decreased | Increases active glycogen phosphorylase (glycogenolysis) | Fat body |
| Respiration Rate (Oxygen Consumption) | Increased | Facilitates cellular energy production | General, Gonads, Imaginal Discs, Midgut |
| Fructose 2,6-bisphosphate Content | Increased | Potent activator of glycolysis | Gonads, Imaginal Discs, Midgut |
Table 2: Comparison of Bombyxin's Prothoracicotropic Activity
| Species | Effect of Bombyxin IV/Bombyxin Injection | Citation |
| Samia cynthia ricini | Induces adult development by activating prothoracic glands to release ecdysone | nih.govwikipedia.orgottokemi.comwikidata.orgdsmz.denih.gov |
| Bombyx mori | No prothoracicotropic activity at physiological doses | nih.govwikipedia.orgottokemi.comdsmz.denih.govfishersci.fiscilit.comnih.govgithub.io |
Glycogen Mobilization and Energy Production
Involvement in Reproductive Processes
Bombyxin IV, a member of the insulin-like peptide family in insects, plays significant roles in the reproductive processes of the silkworm, Bombyx mori, and potentially other insect species. Bombyxins (B1165932) are considered critical factors regulating ovarian development ecdybase.org. Research indicates that bombyxin molecules bind to specific receptors located on ovarian cells in Bombyx mori and other lepidopteran species, highlighting a direct interaction with reproductive tissues lipidmaps.orgfishersci.noecdybase.org. The concentration of bombyxin in the hemolymph reaches its peak during pupal-adult development, a period characterized by extensive tissue remodeling and maximal reproductive maturation lipidmaps.orgecdybase.org.
Furthermore, the presence of bombyxin molecules has been observed in developing embryos shortly after oviposition, even before the neurosecretory cells in the brain, which typically produce bombyxin, have appeared. This suggests a plausible transfer of bombyxin from the ovariole to the developing embryo, indicating its involvement in early embryonic stages lipidmaps.orgnih.gov. Specific bombyxin genes, such as the bombyxin-Y gene, have been found to be expressed in both the brain and the ovary during larval stages ecdybase.org. Notably, bombyxin-Z1 is highly expressed in the follicular cells of the ovary, implying a crucial function in reproduction, akin to the mammalian hormone relaxin, another member of the insulin family ecdybase.org. While egg development in Bombyx mori is primarily regulated by ecdysteroids, insulin and bombyxin have been shown to directly stimulate the prothoracic glands, leading to increased phosphorylation of Akt and subsequent stimulation of ecdysteroid secretion nih.gov.
Effects on Ovarian Cells and Meiosis Induction
Bombyxin has been demonstrated to induce meiosis in ovarian cells of Bombyx mori in in vitro culture systems lipidmaps.orgfishersci.noecdybase.orguni.lu. Studies involving a highly purified preparation of bombyxin consistently induced meiosis when applied to ovaries extracted from young Bombyx larvae and cultured in vitro fishersci.nouni.lu. However, the exact mechanism remains an area of study, with some researchers proposing that bombyxin may indirectly stimulate meiosis by prompting the ovaries to produce ecdysteroids, such as 20-hydroxyecdysone (B1671079) (20E), which are known to induce meiosis even at low concentrations fishersci.nouni.lu.
Beyond meiosis induction, bombyxin has also been observed to induce morphological changes in ovarian tissue-derived cell lines lipidmaps.orgecdybase.org. For instance, the addition of synthetic bombyxin-II to silkworm ovary cultures resulted in cells becoming larger, more spherical, and aggregating into clusters. In the blowfly Phormia regina, synthetic bombyxin II was found to stimulate steroidogenesis in isolated ovaries, indicating its function as a steroidogenic gonadotropin in female flies. This suggests a broader role for bombyxin family peptides in regulating ovarian functions across different insect orders.
The observed effects of bombyxin on ovarian cells and meiosis induction are summarized in the table below:
| Effect on Ovarian Cells | Specifics | Reference |
| Receptor Binding | Bombyxin binds to specific receptors on ovarian cells of Bombyx mori and other Lepidoptera. | lipidmaps.orgfishersci.noecdybase.org |
| Meiosis Induction | Induces meiosis in ovarian cells of Bombyx moriin vitro. | lipidmaps.orgfishersci.noecdybase.orguni.lu |
| Proposed Mechanism | May stimulate ovaries to produce ecdysteroids, which then induce meiosis. | fishersci.nouni.lu |
| Morphological Changes | Induces cells to become larger, round, and aggregate into clusters in ovarian cell lines. | lipidmaps.orgecdybase.org |
| Steroidogenesis | Synthetic bombyxin II stimulates steroidogenesis in Phormia regina ovaries. |
Impact on Fecundity
Subsequent observations indicated that inhibiting BBX-B8 gene expression led to an increase in the number of mature eggs in the oviduct. Specifically, the number of mature eggs increased by 7.86% and 12.62% when pupae were injected with 10 µg and 15 µg of BBX-B8 dsRNA, respectively, on the first day of pupation. This suggests a potential regulatory role where a reduction in the expression of this specific bombyxin gene can enhance egg maturation, providing insights into the complex hormonal control of insect reproduction.
The impact of BBX-B8 gene inhibition on egg maturation is presented below:
| Treatment (BBX-B8 dsRNA) | Change in Mature Eggs in Oviduct | Reference |
| 10 µg per pupa | +7.86% | |
| 15 µg per pupa | +12.62% |
Molecular Mechanisms of Action and Signal Transduction
Insulin (B600854) Receptor Binding and Characterization
Bombyxin IV belongs to the insulin family of peptides, specifically recognized as an insect insulin-like peptide unimore.itontosight.aipnas.orgnii.ac.jpbosterbio.comcreative-diagnostics.com. This peptide, a 5 kDa secretory brain peptide, is structurally akin to insulin, composed of two polypeptide chains, A and B, linked by disulfide bonds unimore.itbosterbio.comcreative-diagnostics.comnii.ac.jpbioone.org. The biosynthesis of bombyxin involves a precursor protein comprising a signal peptide, a B chain, a C chain, and an A chain, with mature bombyxins (B1165932) formed through the excision of the C peptide, a process analogous to mammalian insulin maturation unimore.itnii.ac.jp.
Insulin Signaling Pathway Components Activated by Bombyxin
Bombyxin's activation of the insulin receptor initiates a pivotal signaling cascade, primarily involving the Phosphoinositide 3-kinase (PI3K)/Akt/TOR pathway. Upon stimulation of the insulin receptor, bombyxin leads to the phosphorylation and subsequent activation of serine/threonine protein kinase (Akt) unimore.it. This activation of Akt, in turn, drives the activation of the downstream signaling molecule, target of rapamycin (B549165) (TOR) unimore.it.
In Bombyx mori, the activation of PI3K and Akt by bombyxin is presumed to enhance TOR activity, a critical regulator of cellular growth and protein synthesis nih.gov. The PI3K/Akt pathway is a fundamental component of insulin signaling, culminating in the production of phosphatidylinositol 3,4,5-triphosphate (PIP3), which is essential for Akt activation. Once activated, Akt phosphorylates various intracellular substrates, thereby mediating a multitude of insulin's physiological effects creative-diagnostics.com. Experimental evidence using PI3K inhibitors, such as wortmannin (B1684655) or LY294002, demonstrates that blocking PI3K impedes the phosphorylation of both Akt and 4EBP (eukaryotic translation initiation factor 4E-binding protein), which subsequently reduces both basal and insulin- or prothoracicotropic hormone (PTTH)-stimulated ecdysone (B1671078) secretion nih.gov.
Cross-Talk with Other Endocrine Pathways
Bombyxin's regulatory influence extends to intricate cross-talk with other crucial endocrine pathways in insects, notably involving ecdysteroids, prothoracicotropic hormone (PTTH), and Adenosine (B11128) Monophosphate-Activated Protein Kinase (AMPK).
Ecdysteroids : Bombyxin actively stimulates the prothoracic glands, leading to the synthesis and release of ecdysone. This action is significant enough to induce adult development in brain-removed dormant pupae of Samia cynthia ricini bioone.org. Furthermore, bombyxin acts synergistically with 20-hydroxyecdysone (B1671079) to stimulate cell division and promote the growth of wing imaginal disks pnas.org. In Bombyx mori, both insulin and bombyxin enhance the phosphorylation of Akt and concurrently stimulate ecdysteroid secretion. The inhibition of PI3K directly reduces this ecdysteroid secretion, underscoring the pathway's involvement in regulating ecdysteroid biosynthesis nih.govresearchgate.net.
Prothoracicotropic Hormone (PTTH) : In Bombyx mori, the neuropeptide PTTH appears to operate, at least in part, through the insulin-signaling pathway nih.govresearchgate.net. Both insulin and PTTH stimulation lead to enhanced Akt phosphorylation and the subsequent secretion of ecdysteroids, with PI3K inhibition demonstrably diminishing this secretory response nih.govresearchgate.net. This represents a point of intersection between these two significant hormonal pathways. In contrast, in Manduca sexta, the mechanism of action for PTTH is distinct from that of insulin signaling, although PTTH still independently stimulates prothoracic glands to release α-ecdysone, which is then converted to its active form, 20-hydroxyecdysone nih.govresearchgate.netlipidmaps.org.
Adenosine Monophosphate-Activated Protein Kinase (AMPK) : Bombyxin has been observed to inhibit the phosphorylation of AMPK unimore.it. Intriguingly, this inhibitory effect on AMPK is independent of the PI3K pathway, suggesting that AMPK and PI3K represent two distinct signaling pathways operating downstream of the insulin receptor unimore.it. Despite their independent initial activation, these separate pathways eventually converge on the TOR signaling molecule, collectively influencing the complex process of molting unimore.it.
Downstream Targets and Physiological Responses
The molecular actions of bombyxin IV culminate in a variety of downstream targets and physiological responses, primarily impacting insect growth and metabolism. Bombyxin is a key regulator of glucose metabolism in silkworms ontosight.ai. A significant effect is the dose-dependent reduction of trehalose (B1683222), which is the principal sugar found in insect hemolymph, following bombyxin injection bioone.orgfrontiersin.org. This effect is associated with an increase in the activity of trehalase in the midgut and muscle, an enzyme crucial for hydrolyzing trehalose into glucose, thus facilitating its uptake into cells frontiersin.org.
Notably, studies have shown that bombyxin injection leads to an unexpected decrease in glycogen (B147801) content within the fat body, a primary glycogen storage tissue, and concurrently improves the activity of glycogen phosphorylase, an enzyme central to glycogenolysis unimore.itfrontiersin.org. This response contrasts with the typical effect of mammalian insulin, which generally promotes glycogen synthesis. The release of bombyxin into the hemolymph is also positively influenced by glucose levels in silkworms unimore.it.
Comparative and Evolutionary Aspects of the Bombyxin Family
Phylogenetic Relationships within the Insulin (B600854) Superfamily
The insulin superfamily is an ancient and highly conserved group of peptide hormones that play fundamental roles in metabolism, growth, and development across the animal kingdom. This superfamily encompasses well-known mammalian hormones such as insulin, insulin-like growth factors (IGF-1 and IGF-2), and relaxin, alongside a variety of other insulin-like peptides found in both vertebrates and invertebrates, including locust insulin-related peptides (LIRP) and molluscan insulin-related peptides (MIPs). biorxiv.orgoup.comsochob.clmdpi.com
All members of the insulin superfamily are theorized to have originated from a single ancestral gene that underwent multiple independent gene duplication events throughout evolution. biorxiv.orgoup.com A defining characteristic of this superfamily is their conserved structural architecture, featuring a distinct insulin fold stabilized by three disulfide bridges. biorxiv.orgoup.comsochob.clmdpi.com
The following table summarizes the sequence identity comparisons:
| Peptide Type | Identity with other Bombyxin family members (prepropeptides) | Identity with Human Preproinsulin |
| Bombyxin family members (general) | 21% to 50% researchgate.net | 21% to 26% researchgate.net |
| Preprobombyxins within same family | At least 73% bioone.org | 28% to 35% bioone.org |
| Bombyxin A2 | N/A | 40% oup.com |
Conservation and Divergence of Bombyxin Sequences Across Insect Species
The Bombyx mori genome is a rich source of bombyxin genes, with approximately 40 identified genes classified into at least seven distinct families (A to G). frontiersin.orgunimore.itnii.ac.jp This heterogeneity underscores the expansion and diversification of ILPs within insect lineages. Despite this diversity, there are significant patterns of conservation. The A and B chains of preprobombyxins maintain a high degree of similarity across all seven families, with intra-family conservation being particularly remarkable. bioone.orgnii.ac.jp
Crucially, the cysteine residues and hydrophobic residues responsible for forming the characteristic hydrophobic core of bombyxin, analogous to that of insulin, show high conservation. bioone.orgnii.ac.jp Furthermore, the amino acid sequences of the B-chain's surface patch, vital for bombyxin receptor recognition, are either conserved or conservatively substituted among different bombyxin members. bioone.orgnii.ac.jp
Bombyxin IV, like other bombyxins (B1165932), is a heterodimer composed of two polypeptide chains, A and B, linked by disulfide bonds. ontosight.ainih.govajbasweb.com These disulfide linkages are arranged in the same positions as those found in human insulin, which consists of two inter-chain and one intra-chain disulfide bonds. mdpi.comunimore.itajbasweb.com Chemical synthesis of bombyxin II and bombyxin IV has confirmed that their synthetic forms possess chromatographic and biological properties identical to their natural counterparts. nih.govajbasweb.com
Despite these structural similarities, there are also notable divergences. For instance, the C-peptide and signal peptide regions exhibit relatively lower levels of sequence conservation compared to the A and B chains. bioone.orgnii.ac.jp Additionally, while human insulin can form dimers and hexamers, structural predictions suggest that bombyxin II is unlikely to form such higher-order assemblies. unimore.itnih.gov The C-terminal structure of the bombyxin II B chain also shows significant differences from human insulin, bearing a resemblance to relaxin. unimore.it The amino acid sequences of the A and B chains of bombyxins generally share about 50% and 30% identity, respectively, with their human insulin counterparts. unimore.itajbasweb.com
Advanced Research Methodologies and Experimental Approaches
Peptide Isolation, Purification, and Characterization Techniques
The study of bombyxin IV begins with its isolation and purification from biological sources, primarily the brains of Bombyx mori nii.ac.jpiupac.org. Early efforts to purify bombyxin and PTTH (prothoracicotropic hormone) from millions of Bombyx heads spanned decades due to the primitive techniques available at the time nii.ac.jpbioone.org.
The purification process for bombyxin IV typically involves a series of chromatographic steps, including ion-exchange chromatography and reversed-phase high-performance liquid chromatography (RP-HPLC) tandfonline.com. For instance, after initial precipitation steps, ion-exchange chromatography on DEAE-Sepharose CL-6B has been successfully employed, followed by RP-HPLC on columns like Hi-Pore RP-318 tandfonline.com.
Characterization techniques are crucial for confirming the identity and determining the primary structure of isolated peptides. Automated N-terminal amino acid sequence analysis is used to determine the sequence of the peptide chains tandfonline.com. Fast atom bombardment (FAB) mass spectrometry (MS) is also utilized to measure the molecular weights of bombyxin IV and its fragments, which helps in confirming the amino acid sequence, particularly for N- and C-terminal fragments tandfonline.comportlandpress.com. This combination of sequencing and mass spectrometry is vital, especially when complex tertiary structures, such as those involving disulfide bonds, might hinder complete Edman degradation tandfonline.com.
Bombyxin IV, like other bombyxins (B1165932), is a heterodimeric peptide composed of two chains (A and B) linked by disulfide bonds tandfonline.com. The A-chain of bombyxin IV consists of 20 amino acids with free N- and C-termini, while the B-chain comprises 28 amino acids with a blocked N-terminus (pyroglutamic acid) and a free C-terminus (glutamic acid) tandfonline.com.
Table 1: Key Techniques for Bombyxin IV Isolation, Purification, and Characterization
| Technique | Purpose | Specific Application for Bombyxin IV |
| Ion-exchange Chromatography | Separates peptides based on charge properties, often using matrices like DEAE-Sepharose CL-6B. | Used for initial separation and further purification of bombyxin IV from crude extracts tandfonline.com. |
| Reversed-Phase HPLC (RP-HPLC) | Separates peptides based on hydrophobicity, offering high resolution. | Essential for the final purification steps of bombyxin IV, achieving high purity tandfonline.com. |
| Automated N-terminal Amino Acid Sequencing | Determines the linear sequence of amino acids from the N-terminus. | Used to establish the primary structure of bombyxin IV's A and B chains tandfonline.com. |
| Fast Atom Bombardment (FAB) Mass Spectrometry | Determines the molecular weight of peptides and their fragments, aiding in sequence confirmation and detection of modifications. | Confirms molecular mass and verifies sequences of bombyxin IV's A and B chain fragments tandfonline.com. |
Genetic Manipulation and Gene Silencing Approaches (e.g., RNA interference, GAL4/UAS system)
Genetic manipulation techniques are indispensable for understanding the in vivo functions of bombyxin IV and its signaling pathways. These approaches allow researchers to alter gene expression, thereby investigating the physiological roles of specific genes related to bombyxin production, release, or reception.
RNA interference (RNAi) is a widely used gene silencing method that inhibits gene expression at the mRNA level, leading to a reduction in the corresponding protein researchgate.net. This technique can be employed to knock down the expression of bombyxin genes or their receptor genes in Bombyx mori or other insect models. By reducing bombyxin IV levels, researchers can observe the resulting phenotypic changes in growth, metabolism, or development, thereby elucidating its physiological role.
The GAL4/UAS system is a powerful binary expression system particularly refined and widely used in Drosophila melanogaster and adapted for other insects like Bombyx mori and Anopheles gambiae researchgate.nettheses.czulisboa.ptlstmed.ac.uk. This system allows for precise spatiotemporal control of gene expression. It involves two components:
GAL4 driver lines : These lines express the yeast transcription factor GAL4 under the control of a tissue-specific or inducible promoter ulisboa.ptlstmed.ac.uk.
UAS responder lines : These lines contain the gene of interest (e.g., a bombyxin IV gene, a gene encoding a dominant-negative version of bombyxin IV, or an RNAi construct targeting bombyxin IV) under the control of the Upstream Activating Sequence (UAS), to which GAL4 binds researchgate.netulisboa.ptlstmed.ac.uk.
When a GAL4 driver line is crossed with a UAS responder line, the GAL4 protein activates the transcription of the gene of interest only in the tissues where the GAL4 is expressed, allowing for targeted manipulation ulisboa.pt. For bombyxin IV research, this system has been utilized to study insulin-like peptide (ILP) functions in vivo. For example, inhibiting the secretion of bombyxins from insulin-producing cells (IPCs) in Bombyx mori using an improved GAL4-UAS system and tetanus toxin demonstrated a decrease in larval growth rate, confirming the involvement of ILPs in growth regulation researchgate.net. Improvements in the GAL4/UAS system for Bombyx mori have focused on increasing the efficiency of GAL4 transactivation and protein expression, including modifying UAS copy number and incorporating transcriptional and translational enhancers researchgate.net.
Biochemical and Cell-Based Assays for Functional Analysis
To understand the biological activities and mechanisms of action of bombyxin IV, various biochemical and cell-based assays are employed. These assays help to quantify its effects on target cells or tissues and identify downstream signaling pathways.
Biochemical assays primarily focus on the molecular interactions and enzymatic activities in vitro irbm.com. For bombyxin IV, which belongs to the insulin (B600854) family, these assays might involve:
Receptor binding assays : To quantify the affinity and specificity of bombyxin IV binding to its putative receptors on target cells or membranes irbm.com.
Enzymatic activity measurements : While bombyxin IV itself is not an enzyme, its signaling can influence enzymatic activities. For example, bombyxin has been shown to lower the concentration of the major hemolymph sugar, trehalose (B1683222), and elevate trehalase activity in the midgut and muscles of Bombyx, suggesting assays to measure these metabolic enzymes' activity in response to bombyxin IV nii.ac.jp.
Cell-based assays are crucial for studying bombyxin IV's effects in a more physiologically relevant cellular context, using living or fixed cells irbm.combmglabtech.comtebubio.com. These assays can provide insights into target engagement, pathway activation, and cellular responses irbm.com.
Cell proliferation assays : Given bombyxin's role in larval growth, assays measuring cell proliferation or viability in insect cell lines or primary cultures can assess its mitogenic effects irbm.combmglabtech.com.
Second messenger modulation assays : Bombyxin, as a peptide hormone, likely acts through G-protein coupled receptors or receptor tyrosine kinases, leading to changes in intracellular second messengers like cAMP or calcium irbm.com. Assays such as cAMP accumulation assays or calcium imaging can detect these changes in response to bombyxin IV stimulation irbm.com.
Reporter gene assays : These assays can be used to monitor the activation of specific signaling pathways downstream of bombyxin IV receptors. A reporter gene (e.g., luciferase or GFP) is placed under the control of a promoter responsive to the activated pathway, providing a measurable readout irbm.combmglabtech.com.
Physiological assays : In vivo or ex vivo bioassays are critical. For bombyxin, the ability to induce adult development when injected into brain-removed dormant pupae of the saturniid moth Samia cynthia ricini serves as a classic functional assay nii.ac.jpiupac.orgbioone.org. The "Samia unit" is defined as the minimal dose of bombyxins necessary to cause adult formation in an assay pupa iupac.org.
Table 2: Examples of Assays for Bombyxin IV Functional Analysis
| Assay Type | Specific Readout/Purpose | Relevance to Bombyxin IV Research |
| Biochemical Assays | ||
| Receptor Binding Assay | Quantifies the binding affinity and specificity of bombyxin IV to its cognate receptor. | Essential for characterizing the interaction between bombyxin IV and its target cells, identifying potential therapeutic targets or agonists/antagonists. |
| Enzyme Activity Assay | Measures the activity of enzymes influenced by bombyxin IV signaling, e.g., trehalase. | Investigates bombyxin IV's metabolic regulatory roles, such as its influence on hemolymph sugar levels nii.ac.jp. |
| Cell-Based Assays | ||
| Cell Proliferation/Viability | Assesses the effect of bombyxin IV on cell growth and survival. | Relevant for understanding bombyxin's role in larval growth and development. |
| Second Messenger Assays | Detects changes in intracellular signaling molecules (e.g., cAMP, Ca²⁺) upon bombyxin IV stimulation. | Elucidates the downstream signaling pathways activated by bombyxin IV binding to its receptor. |
| Reporter Gene Assays | Monitors the activation of specific gene expression pathways regulated by bombyxin IV. | Provides a quantifiable readout of bombyxin IV's effect on gene transcription, offering insights into its regulatory mechanisms. |
| Samia Pupal Assay | Measures the ability of bombyxin IV to induce adult development in brain-removed dormant pupae of Samia cynthia ricini. | A historical and critical bioassay for quantifying the prothoracicotropic activity and biological potency of bombyxin IV nii.ac.jpiupac.orgbioone.org. A "Samia unit" typically represents 0.1–0.4 ng of bombyxin IV tandfonline.com. |
Structural Determination Methods (e.g., Nuclear Magnetic Resonance Spectroscopy, X-ray Crystallography)
Determining the three-dimensional structure of bombyxin IV is vital for understanding its mechanism of action and structure-function relationships. The primary methods for high-resolution protein structure determination are Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography nih.govpeakproteins.comwhatislife.comkbdna.com.
X-ray Crystallography is a dominant technique for determining protein structures at atomic resolution, accounting for a large percentage of structures in the Protein Data Bank (PDB) peakproteins.comkbdna.com. It involves growing highly ordered protein crystals, exposing them to X-rays, and analyzing the resulting diffraction pattern to deduce the electron density map and, subsequently, the atomic coordinates of the protein peakproteins.comwhatislife.comkbdna.com. While powerful, X-ray crystallography requires large, high-quality crystals, which can be challenging to obtain for some proteins, including smaller peptides like bombyxin IV whatislife.comeinsteinmed.edu. As of current knowledge, while bombyxin is known to adopt a globular-like core structure resembling insulin based on molecular modeling, direct high-resolution X-ray crystallographic structures of bombyxin IV may not be as commonly reported as other techniques bioone.org.
Both NMR and X-ray crystallography offer complementary advantages nih.govpeakproteins.comnih.gov. While X-ray crystallography provides a static, high-resolution snapshot of the protein in a crystalline state, NMR can reveal information about protein dynamics and flexibility in a more native-like solution environment whatislife.comeinsteinmed.edunih.gov. Combining these techniques can provide a more comprehensive understanding of bombyxin IV's structural properties nih.gov.
Bioinformatics and Computational Modeling for Structure-Function Insights
Bioinformatics and computational modeling play a significant role in complementing experimental approaches to understand bombyxin IV's structure-function relationships, predict its interactions, and design further experiments. These methods can analyze large datasets and simulate molecular behavior, especially when experimental data is limited or complex einsteinmed.eduimb.amelsevier.com.
Sequence Analysis : Comparing the amino acid sequence of bombyxin IV with other known insulin-like peptides from various species helps identify conserved regions critical for function or receptor binding. This can involve sequence alignment tools to find homologous sequences and predict evolutionary relationships nii.ac.jp. The bombyxin family itself shows heterogeneity, with 32 genes identified in Bombyx mori classified into seven families (A to G), exhibiting around 40% identity with human insulin nii.ac.jp.
Homology Modeling (Comparative Modeling) : If a high-resolution experimental structure for bombyxin IV is unavailable, but a structure for a homologous protein (like human insulin) exists, homology modeling can predict the 3D structure of bombyxin IV einsteinmed.edu. This technique builds a model based on the known structure of a related protein (template) and the sequence alignment between the target and template einsteinmed.edu. Molecular modeling has been used to suggest that bombyxin adopts a globular-like core structure similar to insulin bioone.org.
Molecular Dynamics (MD) Simulations : MD simulations can explore the dynamic behavior of bombyxin IV over time, providing insights into its flexibility, conformational changes, and interactions with solvents or potential binding partners. These simulations can help understand how the protein moves and samples different conformations at physiological temperatures nih.gov.
Protein-Ligand Docking : This computational technique predicts how bombyxin IV might bind to its specific receptor or other interacting molecules. Docking algorithms explore various orientations and conformations of the ligand (bombyxin IV) within the receptor's binding site to predict the most stable binding pose and estimate binding affinity imb.am.
Network Analysis : Given bombyxin's role in complex physiological processes (e.g., metabolism, development), computational network analysis can map the interactions between bombyxin IV signaling pathways and other cellular pathways. This can help identify key regulatory nodes and predict broader physiological impacts nih.gov.
De novo peptide design : While more advanced, computational methods can also be used to design novel bombyxin IV analogs with desired properties, such as enhanced stability or modified biological activity, by predicting how specific amino acid changes would affect the structure and function imb.amnptel.ac.in.
These computational approaches are continuously evolving, offering faster and more accurate predictions and analyses, which are crucial for guiding experimental research and gaining deeper insights into the complex biology of bombyxin IV einsteinmed.edu.
Table 3: Computational Methods for Bombyxin IV Research
| Computational Method | Application in Bombyxin IV Research |
| Sequence Alignment | Identifying conserved residues, predicting functional motifs, and understanding evolutionary relationships within the bombyxin family and with insulin nii.ac.jp. |
| Homology Modeling | Predicting the three-dimensional structure of bombyxin IV based on known structures of related proteins (e.g., insulin) bioone.orgeinsteinmed.edu. |
| Molecular Dynamics (MD) Simulations | Studying the conformational flexibility and dynamic behavior of bombyxin IV in solution, potentially revealing interaction mechanisms nih.gov. |
| Protein-Ligand Docking | Predicting the binding mode and affinity of bombyxin IV with its receptors or other interacting molecules imb.am. |
| Network Analysis | Mapping the interplay of bombyxin IV signaling pathways with other biological networks to understand systemic effects nih.gov. |
| De novo Peptide Design | Designing novel bombyxin IV analogs with improved properties or modified functions based on structural and functional predictions imb.amnptel.ac.in. |
Current Research Gaps and Future Research Directions
Elucidation of Precise Physiological Roles of Individual Bombyxin Isoforms in Bombyx mori
The bombyxin family in Bombyx mori is remarkably heterogeneous, comprising at least 32 identified genes classified into seven families (A-G), alongside more recently identified families like V and Z bioone.orgnii.ac.jpcapes.gov.brfrontiersin.org. While bombyxin in general has been shown to exert insulin-like effects, such as reducing trehalose (B1683222) concentration in hemolymph and decreasing glycogen (B147801) content in tissues through increased trehalase and glycogen phosphorylase activity, the precise physiological function of individual bombyxin isoforms, including bombyxin IV, within Bombyx mori itself largely remains obscure bioone.orgnii.ac.jpunimore.itfrontiersin.org. For instance, despite its ability to induce adult development in the saturniid moth Samia cynthia ricini by stimulating prothoracic glands to release ecdysone (B1671078), bombyxin does not elicit similar developmental responses in Bombyx mori at comparable or even significantly higher doses bioone.orgnii.ac.jpnih.govsci-hub.se. This highlights a critical need to differentiate the specific roles of each bombyxin isoform in Bombyx mori's complex physiological processes. Future research should focus on targeted genetic and functional studies to unravel the unique contributions of individual bombyxin IV and other bombyxin isoforms to carbohydrate metabolism, cell proliferation (e.g., in hematopoietic organs and wing imaginal discs), tissue growth, and other developmental events within the silkmoth unimore.itfrontiersin.orgnih.gov. Furthermore, distinguishing the roles of bombyxins (B1165932) from other recently identified insulin-like peptides, such as IGF-like peptides (e.g., BIGFLP), will provide a more comprehensive understanding of the insect insulin (B600854) system frontiersin.orgresearchgate.net.
Functional Characterization of Bombyxin Receptor(s) and Ligand Specificity
The interaction of bombyxin with its receptor(s) is fundamental to its biological activity. Studies have demonstrated that bombyxin binds to specific receptors on ovarian cells and a Bombyx cell line (BM-N4), inducing morphological changes in a bombyxin-specific manner, distinct from the effects of vertebrate insulin-family peptides bioone.orgnih.gov. Receptor binding assays using the BM-N4 cell line revealed a single class of bombyxin receptors with a dissociation constant (Kd) of approximately 2.36 ± 0.56 nM and about 15,800 binding sites per cell nih.gov. Structural analyses have identified a critical receptor binding surface on bombyxin, involving a trough formed by the B chain helix and the N-terminal A chain helix, with residues like Alanine(B15), Ile(A2), Leu(B14), Arginine(B12), and Arginine(B16) being crucial for binding affinity acs.orgnih.gov. Chimeric studies involving bombyxin-II and human insulin also suggest the central B-chain region is key for receptor recognition frontiersin.org. Despite these findings, a comprehensive functional characterization of bombyxin receptor(s) remains a significant gap. Future research should aim to purify and structurally characterize the bombyxin receptor(s) in Bombyx mori to understand the precise molecular interactions, activation mechanisms, and downstream signaling initiation. Moreover, investigating the ligand specificity for different bombyxin isoforms, including bombyxin IV, is essential to determine if distinct receptors or receptor subtypes exist for each isoform, or if a single receptor interacts differentially with various bombyxins, influencing diverse physiological outcomes.
Comprehensive Mapping of Bombyxin-Mediated Signaling Networks and Interactions
Bombyxin plays a central role in regulating various physiological processes through its involvement in complex signaling networks, primarily the insulin/insulin-like signaling (IIS) pathway. It has been shown to regulate molting by stimulating the insulin receptor and Akt phosphorylation, subsequently activating the target of rapamycin (B549165) (TOR) pathway unimore.it. Bombyxin also modulates ecdysteroidogenesis in prothoracic glands through the phosphatidylinositol 3-kinase (PI3K)/Akt and adenosine (B11128) 5'-monophosphate-activated protein kinase (AMPK) signaling pathways, inhibiting AMPK phosphorylation while stimulating insulin receptor, Akt, and TOR signaling unimore.itnih.govmdpi.com. Furthermore, bombyxin-mediated IIS influences the expression of storage proteins via the IIS/FoxO signaling pathway and interacts with other endocrine factors like ecdysteroids and possibly juvenile hormone during development frontiersin.orgnih.govresearchgate.net. Recent research indicates significant cross-talk between insect innate immunity and insulin signaling, impacting resistance to infection and metabolic homeostasis nih.gov. Bombyxin (as a Bombyx mori Insulin-like Peptide, BmILP) has also been shown to interact with the autophagy-related protein Atg8, suggesting a role in immunity unimore.it. A major research gap lies in the comprehensive mapping of these intricate bombyxin-mediated signaling networks. Future studies should focus on integrating these diverse pathways, identifying all downstream targets, elucidating feedback loops, and understanding the precise molecular mechanisms of cross-talk with other hormonal and cellular systems, such as nutrient sensing and circadian rhythms. This would involve proteomic and transcriptomic approaches to identify novel components and interactions within the bombyxin signaling cascade, particularly distinguishing isoform-specific pathway activation.
Role of Bombyxin in Insect Stress Response and Longevity
The insulin/insulin-like growth factor signaling (IIS) pathway, which includes bombyxin, is a crucial regulator of insect stress resistance and longevity. Reduced IIS activity is associated with enhanced stress tolerance and promotes energy storage, particularly during diapause, a critical adaptive physiological state for insects to survive harsh environmental conditions nih.govfrontiersin.org. Bombyxin contributes to metabolic stress response by mobilizing energy from glycogen depots tandfonline.com. Studies have shown that challenging environmental factors, such as low temperature stress or the presence of secondary plant metabolites like tannic acid, can modulate bombyxin-producing neurons and affect bombyxin levels, consequently impacting processes like pupation, longevity, and metabolic adjustments tandfonline.comresearchgate.nettandfonline.com. The IIS/FOXO pathways, influenced by bombyxins, also play roles in cell cycle arrest, lifespan regulation, suppression of metabolism, fat body hypertrophy, and potentially innate immunity nih.govresearchgate.netfrontiersin.org. Despite these observed correlations, the specific mechanisms by which bombyxin, especially bombyxin IV, confers stress resistance against various stressors (e.g., nutritional deprivation, oxidative stress, immune challenges) and influences longevity are not fully understood. Future research should delve into the molecular and cellular mechanisms underlying bombyxin's role in these processes, including identifying specific target genes and pathways that are activated or repressed under stress, and how bombyxin signaling integrates with other stress response pathways.
Potential for Insect Pest Management Strategies based on Bombyxin Pathway Modulation
Given that bombyxin, as an insulin-like peptide, is a fundamental regulator of critical physiological processes in insects, including growth, development, metabolism, and reproduction, its pathway represents a promising target for novel insect pest management strategies bioone.orgunimore.itfrontiersin.orgfrontiersin.orgfrontiersin.org. Many existing insecticides target crucial insect pathways like chitin (B13524) synthesis, ecdysone signaling, or nervous system function ufl.edu. Modulating the bombyxin pathway, which broadly influences insect growth and survival, could lead to the development of highly effective and specific pest control agents. However, research in this area is nascent. A significant research gap exists in translating the fundamental understanding of bombyxin biology into practical pest management applications. Future research directions include identifying specific vulnerabilities within the bombyxin signaling pathway in target pest species where disruption could lead to fatal or debilitating effects on growth, development, or reproduction, without impacting non-target organisms. This could involve developing bombyxin agonists or antagonists, or gene-editing approaches to interfere with bombyxin synthesis, secretion, or receptor binding in pest insects. Comparative studies across different insect species would also be crucial to identify species-specific differences in bombyxin pathways that could be exploited for selective pest control.
Q & A
Q. How is Bombyxin IV structurally characterized compared to insulin and other insulin-like peptides?
Bombyxin IV’s structure is determined using nuclear magnetic resonance (NMR) and X-ray crystallography, revealing a conserved insulin-like core with distinct B-chain C-terminal conformations. Structural alignment shows ~50% similarity in the A-chain and ~30% in the B-chain to human insulin, but diverges in receptor-binding regions like the B-chain central helix . These methods highlight evolutionary divergence from vertebrate insulin, critical for understanding functional specificity.
Q. What molecular techniques confirm tissue-specific expression of Bombyxin IV?
Reverse transcription-polymerase chain reaction (RT-PCR) and in situ hybridization are primary methods. For example, Bombyxin IV mRNA is detected in brain neurosecretory cells, while isoforms like Bombyxin-Y1 show fat body and ovary expression. Immunohistochemistry with monoclonal antibodies against Bombyxin A-chain epitopes validates protein localization .
Q. What bioinformatics approaches classify Bombyxin IV within the insulin superfamily?
Phylogenetic analysis of amino acid sequences and gene synteny (e.g., conserved exon-intron structures) places Bombyxin IV in the insulin-related peptide clade. Structural modeling tools (e.g., SWISS-MODEL) compare its tertiary structure to insulin and relaxin, emphasizing conserved disulfide bonds and divergent receptor interfaces .
Q. How is post-translational processing of Bombyxin IV precursors validated?
cDNA cloning reveals a prepropeptide structure (signal peptide → B-chain → C-peptide → A-chain). Edman degradation and mass spectrometry confirm C-peptide cleavage at dibasic residues (e.g., Lys-Arg), generating mature A- and B-chains linked by disulfide bonds .
Advanced Research Questions
Q. How can promoter-deletion analysis identify regulatory elements for Bombyxin IV expression?
Reporter constructs (e.g., GFP under Bombyxin IV promoter control) are electroporated into Bombyx brain cells. Deletion mapping localizes critical elements like BOSE (Bombyxin-Specific Element, -170 to -159 bp), essential for neurosecretory cell-specific transcription. Mutagenesis of activator regions (e.g., -185 to -181 bp) quantifies expression changes via luciferase assays .
Q. What strategies resolve contradictions in Bombyxin IV’s reported tissue expression?
Combine RT-PCR (to detect mRNA in brain, fat body, and ovary) with Western blotting (to confirm protein presence). For example, Bombyxin IV’s brain-specific production contrasts with fat body-expressed isoforms (e.g., Bombyxin-X1), necessitating isoform-specific primers and antibodies .
Q. How do chimeric peptide studies elucidate Bombyxin IV’s receptor-binding regions?
Synthesize chimeras swapping Bombyxin IV’s B-chain central helix with human insulin. Functional assays (e.g., Bombyx ovarian cell proliferation) reveal activity loss when the B-chain patch (residues B10–B20) is altered, implicating this region in receptor recognition. NMR confirms surface topology changes in chimeras .
Q. What CRISPR/RNAi approaches address functional redundancy among Bombyxin isoforms?
Design isoform-specific sgRNAs to knockout Bombyxin IV while sparing paralogs (e.g., Bombyxin-II). Phenotypic analysis (e.g., larval growth rates, hemolymph trehalose levels) identifies IV-specific roles in carbohydrate metabolism. Overexpression in fat body via tissue-specific promoters further dissects functional overlap .
Q. How is Bombyxin IV’s role in nutrient-responsive development assessed?
Starvation experiments coupled with hemolymph sampling show reduced Bombyxin IV titers, quantified via ELISA. Injecting glucose or Bombyxin IV into starved larvae restores wing imaginal disk growth in vitro, measured by tritiated thymidine incorporation. These methods link nutritional state to peptide secretion and developmental signaling .
Q. What electrophysiological or imaging techniques track Bombyxin IV secretion dynamics?
Calcium imaging in neurosecretory cells (e.g., Fura-2 AM dye) reveals pulsatile secretion correlated with feeding. Rab GTPase co-localization studies (e.g., Rab3/Rab39) in axon terminals using confocal microscopy elucidate vesicular trafficking mechanisms .
Data Contradiction Analysis
- Conflicting Expression Reports : Discrepancies arise from isoform-specific primers cross-reacting with paralogs (e.g., Bombyxin-Y1 vs. IV). Solution: Use quantitative PCR with isoform-specific TaqMan probes and validate via in situ hybridization .
- Functional Redundancy : Overlapping roles with Bombyxin-II in metabolism obscure IV-specific effects. Solution: Double-knockout models and tissue-specific rescues clarify contributions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
